![molecular formula C14H12Cl2FNO B1385412 N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline CAS No. 1040685-71-9](/img/structure/B1385412.png)
N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline
Overview
Description
“N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline” is a chemical compound with the molecular formula C14H12Cl2FNO and a molecular weight of 300.16 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline” consists of a fluorine atom and an amine group attached to a benzene ring, which is further connected to a dichlorophenyl group via an ether linkage .Physical And Chemical Properties Analysis
“N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline” is a compound with a molecular weight of 300.16 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available.Scientific Research Applications
Synthesis and Antimicrobial Studies
- N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline and its derivatives have been studied for their antimicrobial properties. For instance, a study synthesized 4-thiazolidinone derivatives with potential antimicrobial applications (Patel, Mistry, & Desai, 2009).
Applications in Pesticide Development
- Research has been conducted on derivatives of N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline for potential use as pesticides. New powder diffraction data of such derivatives indicate their potential in pesticide development (Olszewska, Pikus, & Tarasiuk, 2008).
Molecular Structure and Drug Development
- The molecular structure and properties of related compounds have been investigated for drug development. A study on ethyl-6-(4-chlorophenyl)-4-(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate explored its potential in developing new anti-Alzheimer drugs (Mary et al., 2015).
Synthesis of Organic Compounds
- N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline has been used in the synthesis of various organic compounds, such as the synthesis of racemic α,α-diaminocarboxylic ester derivatives (El Houssine et al., 2010).
Synthesis of Fluorinated Anilines
- The synthesis of various fluorinated anilines, including N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline, has been studied, with applications in different chemical fields (Zakrzewska et al., 2001).
properties
IUPAC Name |
N-[2-(2,4-dichlorophenoxy)ethyl]-2-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2FNO/c15-10-5-6-14(11(16)9-10)19-8-7-18-13-4-2-1-3-12(13)17/h1-6,9,18H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXNZBFOESSJJJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NCCOC2=C(C=C(C=C2)Cl)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2,4-Dichlorophenoxy)ethyl]-2-fluoroaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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